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Compound of Interest

Compound Name: 1-(3-Bromophenyl)ethane-1-thiol

CAS No.: 1152542-53-4

Cat. No.: B1521608

Get Quote

Technical Hazard Guide: 1-(3-
Bromophenyl)ethane-1-thiol
CAS: 1152542-53-4 | Formula: C₈H₉BrS | Class: Organosulfur Building Block

Chemical Identity & Physiochemical Profile
Context: 1-(3-Bromophenyl)ethane-1-thiol is a specialized chiral building block used in the

synthesis of sulfur-containing pharmacophores. Its structural combination of an aryl bromide

(versatile for cross-coupling) and a secondary thiol (nucleophilic, prone to oxidation) mandates

a handling protocol that prioritizes oxidative stability and odor containment.

Table 1: Physiochemical Specifications
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Property Value / Description Note

CAS Number 1152542-53-4 Verified Identifier

Molecular Weight 217.13 g/mol

Physical State Liquid Colorless to pale yellow

Odor Extreme Stench
Detectable at ppb levels

(Skunk/Garlic)

Boiling Point Not Determined (Experimental)
Est. >200°C based on alcohol

analog

Flash Point Not Determined
Treat as Combustible Liquid

(Class IIIB)

Density ~1.3–1.4 g/mL (Estimated)
High density due to Bromine

atom

Solubility DCM, THF, Toluene Immiscible in water

Air Sensitivity High
Oxidizes to disulfide (dimer)

upon exposure

Hazard Identification & Toxicology (GHS)
Expert Insight: While specific toxicological data (LD50) for this exact CAS is limited, "read-

across" methodology from structural analogs (e.g., thiophenol, benzyl mercaptan) dictates the

following safety profile.

Core Hazards[7]
Acute Toxicity (Oral/Inhalation): Category 4 (Harmful). Thiols interfere with metabolic

enzymes and can cause central nervous system depression.

Skin/Eye Irritation: Category 2.[1][2] Causes significant irritation upon contact.[2]

Sensitization: Potential skin sensitizer.
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Stench Hazard: Not a GHS category, but the most critical operational risk. Olfactory fatigue

(nose blindness) can occur rapidly, masking high-concentration exposure.

Signal Word: WARNING
"Odor-Zero" Handling Protocol (Self-Validating)
The Core Directive: This protocol is self-validating. If you or your colleagues can smell the

compound outside the fume hood, the protocol has failed, and containment must be re-

evaluated immediately.

A. Storage & Stability[5][10][11][12]
Atmosphere: Store strictly under Argon or Nitrogen. Oxygen promotes rapid dimerization to

the disulfide, degrading purity.

Container: Teflon-lined septa caps only. Standard polyethylene caps are permeable to thiol

vapors over time.

Secondary Containment: Store the primary vial inside a secondary jar containing activated

carbon or a wiper wetted with dilute bleach to intercept fugitive vapors.

B. The "Closed-Loop" Dispensing Workflow
Do not pour this liquid. Use positive-pressure cannulation or gas-tight syringes.

Critical Control Point: Needle TipReagent Bottle
(Under Argon)

Gas-Tight Syringe
(Purged 3x Ar)

Withdraw Liquid

Reaction Vessel
(Septum Sealed)

Inject Reagent

Bleach Bath
(10% NaOCl)

Immediate Submersion

Quenched Waste
(Sulfonate Salts)

Post-Rxn Quench

Dispose

Click to download full resolution via product page
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Figure 1: The Closed-Loop Transfer Logic. Note that the syringe needle never touches open

air; it moves directly from the reagent bottle to the reaction vessel, and then immediately into

the bleach quench bath.

C. Decontamination (The Chemistry of Quenching)
Water is ineffective. You must chemically oxidize the thiol to a non-volatile sulfonate using

Sodium Hypochlorite (Bleach).

Reaction:

Glassware: Immediately submerge all syringes, needles, and flasks into a 10% bleach

solution. Soak for 24 hours.

Spills: Cover with absorbent pads, then soak the pads with bleach. Wait 20 minutes before

removal.

Synthesis & Application Context
Causality in Drug Discovery: Researchers utilize 1-(3-Bromophenyl)ethane-1-thiol primarily

for its dual-functionality:

The Thiol Group: Acts as a "soft" nucleophile to form thioethers (C-S bonds) via

reactions or Michael additions. It is often used to introduce a chiral center if the starting
material was enantiopure.

The Aryl Bromide: Remains intact during mild thiol alkylations, serving as a handle for

subsequent Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to build

complex scaffolds.

Experimental Tip: If the thiol has oxidized to the disulfide (indicated by a cloudy appearance or

solid precipitate), it can be regenerated in situ using Triphenylphosphine (

) and water, or Dithiothreitol (DTT), though using fresh reagent is preferred for kinetic studies.

Emergency Response Logic
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Spill / Exposure

Assess Volume Skin Contact

Minor (< 5mL)
Inside Hood

Major (> 5mL)
Or Outside Hood

1. Cover with Pads
2. Soak with Bleach

3. Wait 20 mins

1. EVACUATE LAB
2. Seal Doors
3. Call HazMat

Flush Water 15m
(Soap is critical)

Click to download full resolution via product page

Figure 2: Emergency Response Decision Tree.[1] Distinguishes between manageable hood

spills and lab-wide contamination events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [safety data sheet (SDS) for 1-(3-Bromophenyl)ethane-
1-thiol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1521608/docs#safety-data-sheet-sds-for-1-3-
bromophenyl-ethane-1-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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